Cas no 61688-59-3 (Pentanedioic acid, dimercapto-)

• Product Name: Pentanedioic acid, dimercapto-
• CAS No: 61688-59-3
• MF: C₅H₈O₄S₂
• MW: 196.244619369507
• CID: 469995
• PubChem ID: 54435544
• Update Time: 2025-04-19

Pentanedioic acid, dimercapto- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, dimercapto-
• 2,2-bis(sulfanyl)pentanedioic acid
• DTXSID20711303
• 61688-59-3

• Inchi： 1S/C5H8O4S2/c6-3(7)1-2-5(10,11)4(8)9/h10-11H,1-2H2,(H,6,7)(H,8,9)
• InChI Key： WKLWBVHSBHPPBQ-UHFFFAOYSA-N
• SMILES： SC(C(=O)O)(CCC(=O)O)S

Computed Properties

• Exact Mass: 195.98644
• Monoisotopic Mass: 195.98640108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids